Cas no 1805547-59-4 (2-(Bromomethyl)-5-(difluoromethyl)-4-iodo-3-methylpyridine)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-4-iodo-3-methylpyridine
• CAS No: 1805547-59-4
• MF: C₈H₇BrF₂IN
• MW: 361.953160524368
• CID: 4891426
• Update Time: 2025-05-26

2-(Bromomethyl)-5-(difluoromethyl)-4-iodo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-4-iodo-3-methylpyridine

• Inchi： 1S/C8H7BrF2IN/c1-4-6(2-9)13-3-5(7(4)12)8(10)11/h3,8H,2H2,1H3
• InChI Key： FDKMVORWIYUSRS-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CN=C(CBr)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-4-iodo-3-methylpyridine

Recent Advances in the Application of 2-(Bromomethyl)-5-(difluoromethyl)-4-iodo-3-methylpyridine (CAS: 1805547-59-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(Bromomethyl)-5-(difluoromethyl)-4-iodo-3-methylpyridine (CAS: 1805547-59-4) has recently emerged as a versatile intermediate in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique halogenated and difluoromethylated structure, has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have highlighted its utility as a key building block for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound as a precursor in the synthesis of novel pyridine-based kinase inhibitors. Researchers utilized its reactive bromomethyl and iodo substituents for selective cross-coupling reactions, enabling the rapid generation of diverse compound libraries. The difluoromethyl group was found to play a critical role in enhancing metabolic stability and improving pharmacokinetic properties of the resulting drug candidates. This study represents a significant advancement in the field of fragment-based drug design, where 1805547-59-4 serves as a privileged scaffold.

In the realm of chemical biology, recent work has explored the use of 2-(Bromomethyl)-5-(difluoromethyl)-4-iodo-3-methylpyridine as a versatile probe for protein labeling. A 2024 Nature Chemical Biology publication detailed its application in the development of covalent inhibitors targeting cysteine residues in disease-relevant proteins. The compound's electrophilic bromomethyl group enables selective modification of target proteins, while the difluoromethyl moiety provides improved membrane permeability compared to traditional probes. This dual functionality makes it particularly valuable for studying protein-protein interactions in live cells.

The synthetic accessibility of 1805547-59-4 has also been a focus of recent research. A 2023 Organic Process Research & Development report described an optimized large-scale synthesis route that significantly improved yield and purity while reducing environmental impact. The new protocol employs catalytic halogen dance chemistry and flow reactor technology, addressing previous challenges in the selective functionalization of the pyridine ring. These process improvements have made the compound more accessible for both academic and industrial research applications.

Emerging applications in radiopharmaceutical development have further expanded the utility of this compound. Recent preclinical studies have investigated its potential as a precursor for PET tracer development, leveraging the iodo substituent for radioisotope exchange. The compound's ability to serve as a platform for both therapeutic and diagnostic agents positions it as a valuable tool in the growing field of theranostics.

Looking forward, the unique chemical properties of 2-(Bromomethyl)-5-(difluoromethyl)-4-iodo-3-methylpyridine suggest continued relevance in drug discovery pipelines. Its modular structure allows for diverse derivatization strategies, while the fluorine atoms provide opportunities for ¹⁹F NMR applications in fragment-based screening. As synthetic methodologies continue to evolve, this compound is expected to play an increasingly important role in addressing current challenges in medicinal chemistry, particularly in the development of covalent inhibitors and targeted protein degraders.